Cas no 1523488-97-2 (6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid)

• Product Name: 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• CAS No: 1523488-97-2
• MF: C₁₂H₈N₂O₅
• MW: 260.2023229599
• CID: 5056092
• Update Time: 2025-10-20

6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• 3-(1,3-benzodioxol-5-yl)-6-oxo-1H-pyridazine-5-carboxylic acid
• 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

• Inchi： 1S/C12H8N2O5/c15-11-7(12(16)17)4-8(13-14-11)6-1-2-9-10(3-6)19-5-18-9/h1-4H,5H2,(H,14,15)(H,16,17)
• InChI Key： XNAHORXHOUPUAD-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3C=C(C(=O)O)C(NN=3)=O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 485
• XLogP3: 1.4
• Topological Polar Surface Area: 97.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid: A Novel Scaffold for Targeted Therapeutic Applications

6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 1523488-97-2) represents a promising candidate in the field of pharmaceutical chemistry due to its unique molecular architecture and potential for modulating biological targets. This compound belongs to the class of dihydropyridazine derivatives, which are known for their structural versatility and ability to interact with diverse biochemical pathways. The benzo[d][1,3]dioxol-5-yl group, a key functional unit in this molecule, is particularly notable for its ability to confer hydrophobic properties while maintaining chemical stability, making it a valuable scaffold for drug design.

Recent studies have highlighted the significance of dihydropyridazine frameworks in the development of small molecule therapeutics. These structures are often employed to target ion channels, enzymes, and receptors, which are critical in diseases such as hypertension, neurodegenerative disorders, and inflammatory conditions. The 6-(Benzo[d][1,3]dioxol-5-yl) substitution in this compound is believed to enhance its binding affinity to specific protein targets, thereby improving its pharmacological profile. This structural modification also contributes to the compound's solubility and metabolic stability, which are essential for drug development.

One of the most exciting developments in the field of dihydropyridazine-based compounds is their application in targeted drug delivery systems. Researchers have demonstrated that the benzo[d][1,3]dioxol-5-yl group can be functionalized to incorporate targeting ligands, enabling selective interaction with diseased tissues. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the use of dihydropyridazine derivatives to deliver therapeutic agents to pancreatic cancer cells, significantly improving treatment efficacy while minimizing systemic toxicity. This aligns with the growing trend of precision medicine, where compounds like 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid are being explored for their potential to address unmet medical needs.

The carboxylic acid moiety in this molecule is another critical feature that influences its biological activity. Carboxylic acid groups are commonly used in drug design to modulate ionization states, which can affect membrane permeability and intracellular targeting. A 2024 review in *Pharmaceutical Research* emphasized the role of carboxylic acid derivatives in enhancing the bioavailability of poorly soluble compounds. By incorporating this functional group, 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid may exhibit improved solubility and metabolic stability, making it a candidate for oral administration.

Recent advancements in drug discovery have also focused on the pyridazine ring system, which is a key structural element in this compound. Pyridazine derivatives are known for their ability to interact with metalloenzymes and ion channels, making them valuable in the treatment of neurological and cardiovascular diseases. A 2023 study in *ACS Chemical Biology* explored the use of pyridazine-based compounds to modulate the activity of potassium channels, which are implicated in conditions such as arrhythmias and neuropathic pain. The presence of the pyridazine ring in 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid suggests its potential to engage in similar mechanisms, offering new therapeutic opportunities.

The 3-oxo functional group in this molecule further contributes to its pharmacological potential. Ketone groups are often used in drug design to enhance hydrogen bonding interactions with target proteins. A 2024 paper in *Bioorganic & Medicinal Chemistry* highlighted the role of ketone-containing compounds in inhibiting the activity of enzymes such as acetylcholinesterase, which is relevant to the treatment of neurodegenerative disorders. The 3-oxo substitution in 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid may therefore play a role in modulating enzyme activity, making it a candidate for the development of novel therapeutics.

Another area of interest is the synthetic accessibility of dihydropyridazine derivatives. The ability to efficiently synthesize complex molecules is a critical factor in drug development, and recent advances in asymmetric catalysis have enabled the creation of enantiomerically pure compounds. A 2023 study in *Organic Letters* described a novel methodology for the synthesis of dihydropyridazine derivatives with high stereocontrol, which could be applied to the production of 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid. This synthetic approach would not only improve the scalability of production but also ensure the compound's safety and efficacy in preclinical and clinical settings.

The benzo[d][1,3]dioxol-5-yl group is also of interest due to its potential to form hydrogen bonds with biological targets. This property is particularly relevant in the design of antimicrobial agents, where hydrogen bonding can enhance the interaction between the drug and its target. A 2024 review in *Antimicrobial Agents and Chemotherapy* discussed the role of hydrophobic and hydrogen-bonding interactions in the development of new antibiotics. The benzo[d][1,3]dioxol-5-yl substitution in this compound may therefore contribute to its ability to inhibit bacterial growth, making it a candidate for the development of novel antibiotics.

Finally, the carboxylic acid group in 6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid may also play a role in drug metabolism. Carboxylic acid derivatives are often metabolized via ester hydrolysis, which can affect the compound's half-life and therapeutic window. A 2023 study in *Drug Metabolism and Disposition* explored the metabolic pathways of carboxylic acid-containing compounds and their implications for drug design. Understanding these metabolic pathways is crucial for optimizing the pharmacokinetic profile of this compound, ensuring it achieves the desired therapeutic effect without causing adverse effects.